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Compound of Interest

Compound Name: Wofasteril

Cat. No.: B1220858

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the comprehensive antimicrobial spectrum of peracetic
acid (PAA), the active biocidal agent in the Wofasteril line of disinfectants. Wofasteril, a
peracetic acid-based formulation, exhibits broad-spectrum efficacy against a wide range of
microorganisms, including bacteria, fungi, viruses, and bacterial spores.[1] This guide provides
a detailed overview of its mechanism of action, quantitative antimicrobial data, and the
experimental protocols used to validate its efficacy, offering a valuable resource for scientific
and professional applications.

Mechanism of Action: The Oxidative Power of
Peracetic Acid

The antimicrobial activity of peracetic acid stems from its high oxidizing potential. The primary
mechanism of action involves the denaturation of proteins and enzymes, disruption of cell wall
permeability, and the oxidation of sulfhydryl and sulfur bonds in proteins and other cellular
components. This indiscriminate oxidative attack on vital cellular structures leads to rapid cell
death. A key advantage of this mechanism is that it is unlikely to lead to the development of
microbial resistance.[2]

The signaling pathway of peracetic acid's antimicrobial action can be visualized as a multi-
pronged attack on microbial cells:

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1220858?utm_src=pdf-interest
https://www.benchchem.com/product/b1220858?utm_src=pdf-body
https://www.benchchem.com/product/b1220858?utm_src=pdf-body
https://textillabor.eu/en/testing/desinfektionsmittelbestaendigkeit
https://www.eurolab.net/en/testler/kimyasal-ve-malzeme-guvenligi-testleri/en-13697-kimyasal-dezenfektanlar-ve-antiseptikler-kimyasal-dezenfektanlarin-bakterisit-veya-mantar-oldurucu-etkinliginin-degerlendirilmesi-icin-kantitatif-gozlem/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Cellular Targets Cellular Effects

Cell wall / 1@ 'ncreased Permeability Leads o

S Proteins & Enzymes

Nucleic Acids (DI L g Oxidative Damage Causes Genetic Disruption

Contact Microorganism

(Bacteria, Fungi, Virus, Spore)

Peracetic Acid (PAA) Denaturation & Inactivation Metabolic Inactivation

|
l

Click to download full resolution via product page
Caption: Mechanism of action of peracetic acid against microorganisms.

Antimicrobial Efficacy: Quantitative Data

The broad-spectrum antimicrobial activity of Wofasteril has been demonstrated against a
variety of microorganisms. The following tables summarize the quantitative data on its
bactericidal, fungicidal, virucidal, and sporicidal efficacy.

Bactericidal Activity
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Fungicidal and Yeasticidal Activity

Specific quantitative data for fungicidal and yeasticidal activity of Wofasteril products was not
available in the searched literature. However, the manufacturer states that Wofasteril is
effective against fungi and yeasts.[1]
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Virucidal Activity

Specific quantitative data for virucidal activity of Wofasteril products against specific viruses

was not available in the searched literature. The manufacturer states that Wofasteril has a

virucidal effect.[1] It is effective against both enveloped and non-enveloped viruses.[3]
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Experimental Protocols

The antimicrobial efficacy of disinfectants like Wofasteril is evaluated using standardized

experimental protocols. These protocols are designed to provide reproducible results and to

simulate practical conditions of use.
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Quantitative Surface Test for Bactericidal and Fungicidal
Activity (based on DIN EN 13697)

This European standard specifies a method for determining the bactericidal and fungicidal
activity of chemical disinfectants that form a homogeneous, physically stable preparation when
diluted with hard water.[4][5][6]
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Caption: Workflow for EN 13697 quantitative surface test.
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Key Steps:

Preparation of Test Suspension: A standardized suspension of the test microorganism (e.g.,
Staphylococcus aureus, Pseudomonas aeruginosa, Candida albicans) is prepared.

Inoculation of Carriers: Stainless steel discs are inoculated with the test suspension and
dried under controlled conditions.[5]

Application of Disinfectant: The Wofasteril solution at the desired concentration is applied to
the dried, inoculated surface.

Contact Time: The disinfectant remains in contact with the surface for a specified period
(e.g., 5, 15, 60 minutes) at a controlled temperature.[7]

Neutralization: After the contact time, the antimicrobial action is stopped by transferring the
disc to a validated neutralizer solution.

Enumeration: The number of surviving microorganisms is determined by plating and
incubation.

Calculation of Log Reduction: The log reduction is calculated by comparing the number of
viable microorganisms on the treated discs to the number on untreated control discs. A log
reduction of > 4 for bacteria and = 3 for fungi is typically required to pass the test.[5]

Sporicidal Activity Test (based on AOAC Official Method
966.04)

This method is used to evaluate the sporicidal efficacy of disinfectants against spores of
Bacillus subtilis and Clostridium sporogenes.[8][9]
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Caption: Workflow for AOAC 966.04 sporicidal activity test.
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Key Steps:
e Spore Suspension Preparation: A standardized suspension of bacterial spores is prepared.

» Carrier Inoculation: Porcelain cylinders or silk suture loops are inoculated with the spore
suspension and dried.

» Disinfectant Exposure: The inoculated carriers are immersed in the Wofasteril solution for a
specified contact time.

o Transfer to Recovery Medium: After exposure, the carriers are transferred to a suitable
recovery broth containing a neutralizer to inactivate the peracetic acid.

 Incubation: The recovery tubes are incubated for 21 days and observed for signs of microbial
growth.[8]

o Results Interpretation: The absence of growth in all replicate tubes indicates sporicidal
activity.

Conclusion

Wofasteril, with its active ingredient peracetic acid, is a potent, broad-spectrum antimicrobial
agent with proven efficacy against bacteria, fungi, viruses, and bacterial spores. Its oxidative
mechanism of action ensures rapid and effective disinfection with a low risk of inducing
microbial resistance. The quantitative data and standardized testing protocols outlined in this
guide provide a solid foundation for understanding and applying Wofasteril in various
research, scientific, and drug development settings where high-level disinfection and
sterilization are paramount. For specific applications, it is recommended to consult the
manufacturer's technical data sheets for detailed information on concentrations and contact
times.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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